1-Methoxymethyl-2-bromo-4,5-dichloroimidazole

• Molecular Formula: C5H5BrCl2N2O
• Molecular Weight: 259.91 g/mol
• IUPAC Name: 2-bromo-4,5-dichloro-1-(methoxymethyl)imidazole
• InChI: InChI=1S/C5H5BrCl2N2O/c1-11-2-10-4(8)3(7)9-5(10)6/h2H2,1H3
• InChI Key: OBRQFPHGRPJCCT-UHFFFAOYSA-N
• Canonical SMILES: COCN1C(=C(N=C1Br)Cl)Cl

Description

1-Methoxymethyl-2-bromo-4,5-dichloroimidazole is a useful research compound. Its molecular formula is C5H5BrCl2N2O and its molecular weight is 259.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.86 g of 2-bromo-4,5-dichloroimidazole in 5 ml of dimethylformamide was added 96 mg of sodium hydride at room temperature, and after standing for 30 minutes, 0.32 g of methoxymethyl chloride was added dropwise. The resulting mixture was stirred at room temperature for 1 hour, and after adding 40 ml of water, extracted with 30 ml of diethyl ether. Extraction with diethyl ether was repeated two more times, and the ether extract was dried over magnesium sulfate and concentrated to obtain an oily product. This product was purified by column chromatography on silica gel to obtain 0.40 g of 1-methoxymethyl-2-bromo-4,5-dichloroimidazole.